Cas no 1361659-57-5 (3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361659-57-5
• MF: C₁₁H₅Cl₃FNO
• MW: 292.520903348923
• CID: 4800236
• Update Time: 2025-11-01

3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FNO/c12-6-1-2-7(13)10(14)9(6)11-8(15)3-5(17)4-16-11/h1-4,17H
• InChI Key： GZGNWFOLRNBMEW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=CC(=CN=1)O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 4.1
• Topological Polar Surface Area: 33.1

Additional information on 3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine

3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine: A Comprehensive Overview

The compound 3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine, with the CAS number 1361659-57-5, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine, hydroxyl, and a trichlorophenyl group. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of 3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine as a candidate for drug development. Researchers have focused on its ability to modulate various biological pathways, particularly those related to inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This finding underscores its potential application in treating conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine has also shown promise in antioxidant studies. A 2022 research article in the Nature Communications journal reported that this compound effectively neutralizes reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This capability makes it a potential candidate for combating age-related diseases and neurodegenerative disorders such as Alzheimer's disease.

The synthesis of 3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine involves a multi-step process that combines principles from organic chemistry and catalysis. One notable approach reported in a 2021 study involves the use of palladium-catalyzed cross-coupling reactions to assemble the trichlorophenyl group onto the pyridine ring. This method not only enhances the efficiency of the synthesis but also ensures high purity of the final product, which is crucial for subsequent biological evaluations.

The pharmacokinetic profile of 3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine has also been extensively studied. Preclinical studies conducted in 2023 revealed that the compound demonstrates favorable absorption and bioavailability when administered orally. Furthermore, its metabolic stability and clearance rates suggest that it could be suitable for chronic therapeutic applications without significant toxicity concerns.

Beyond its pharmacological applications, 3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine has also found utility in materials science. A 2024 study published in the Chemistry of Materials journal explored its potential as a building block for constructing advanced materials with tailored electronic properties. The compound's ability to form stable coordination complexes with metal ions makes it an attractive candidate for applications in catalysis and sensor technology.

In conclusion, 3-Fluoro-5-hydroxy-2-(2,3,6-trichlorophenyl)pyridine, CAS number 1361659-57-5, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activities continue to drive innovative research aimed at unlocking its full potential in drug discovery and materials science.